3-methyl-6-(4-(6-(piperidin-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-(6-piperidin-1-ylpyridazine-3-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H25N7O3/c1-23-17(27)13-16(20-19(23)29)25-9-11-26(12-10-25)18(28)14-5-6-15(22-21-14)24-7-3-2-4-8-24/h5-6,13H,2-4,7-12H2,1H3,(H,20,29)
• InChI Key: LYAYCIRHIOGTRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)C3=NN=C(C=C3)N4CCCCC4
• Molecular Formula: C19H25N7O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 2320382-66-7

Description

3-methyl-6-(4-(6-(piperidin-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H25N7O3 and its molecular weight is 399.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

• The compound has been involved in studies focusing on the synthesis and reactions with various amines and oxidants to explore the chemical properties and potential applications of related pyrimidine derivatives. For instance, diethylamine and triethylamine have been used as sources for the dienophile component in reverse azadiene synthesis, with reactions requiring the presence of an oxidant for successful completion (Shorshnev et al., 1990). Additionally, the interaction with ammonia or primary amines in the presence of an oxidant has been studied to produce corresponding amino derivatives (Gulevskaya et al., 1999).

Synthesis of Nitroso Compounds

• Research into the synthesis of nitroso compounds from chloro-hydroximino derivatives has highlighted the compound's versatility. This includes the creation of nitrosoimidazo[1,2-a]pyrimidine and related structures, demonstrating the compound's potential in synthesizing a wide range of heterocyclic compounds (Abdelhamid et al., 2006).

Novel Synthetic Routes

• Novel synthetic routes have been developed to prepare 1-phenyl-piperazine-2,6-diones, showing significant herbicidal activity. This underscores the compound's utility in agricultural sciences and potential applications in developing new herbicides (Li et al., 2005).

Mechanistic Investigations

• The compound has also been useful in mechanistic investigations, such as the preparation of [1-(15)N]-labeled derivatives for studies in thermal reactions and the generation of nitrogen oxides, offering insights into complex chemical processes (Sako et al., 2000).